Cas no 771580-36-0 ((4-methylnaphthalen-1-yl)methanamine)

(4-methylnaphthalen-1-yl)methanamine Properties

Names and Identifiers

• 1-Naphthalenemethanamine,4-methyl-
• (4-methylnaphthalen-1-yl)methanamine
• 4-Methylnaphthalen-1-ylmethylamine
• RARECHEM AL BW 0703
• EN300-253126
• 771580-36-0
• SCHEMBL3914647
• DTXSID60695375
• 1-(4-Methylnaphthalen-1-yl)methanamine
• AKOS006293799
• +Expand

• MDL： MFCD06212809
• InChIKey： NCDLIEZHVXCBMD-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13N/c1-9-6-7-10(8-13)12-5-3-2-4-11(9)12/h2-7H,8,13H2,1H3
• SMILES： CC1=CC=C(CN)C2=CC=CC=C12

Computed Properties

• Exact Mass: 171.105
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.105
• Heavy Atom Count: 13
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 317.5±11.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 155.4±11.5 °C
• Density: 1.1±0.1 g/cm3